Cas no 1192933-27-9 (4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid)
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS026706998
- 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
- F1907-1451
- 4-(2-methoxyethyl)-2-methylfuro[3,2-b]pyrrole-5-carboxylic acid
- 4-(2-Methoxy-ethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
- 1192933-27-9
- starbld0024342
-
- Inchi: 1S/C11H13NO4/c1-7-5-8-10(16-7)6-9(11(13)14)12(8)3-4-15-2/h5-6H,3-4H2,1-2H3,(H,13,14)
- InChI Key: IHGGKTDUEWIWAM-UHFFFAOYSA-N
- SMILES: O1C(C)=CC2=C1C=C(C(=O)O)N2CCOC
Computed Properties
- Exact Mass: 223.08445790g/mol
- Monoisotopic Mass: 223.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 398.1±42.0 °C at 760 mmHg
- Flash Point: 194.6±27.9 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M239541-100mg |
4-(2-methoxyethyl)-2-methyl-4h-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M239541-500mg |
4-(2-methoxyethyl)-2-methyl-4h-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 500mg |
$ 500.00 | 2022-06-04 | ||
| TRC | M239541-1g |
4-(2-methoxyethyl)-2-methyl-4h-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 1g |
$ 795.00 | 2022-06-04 | ||
| Life Chemicals | F1907-1451-0.25g |
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 95%+ | 0.25g |
$494.0 | 2023-09-07 | |
| Life Chemicals | F1907-1451-0.5g |
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 95%+ | 0.5g |
$521.0 | 2023-09-07 | |
| Life Chemicals | F1907-1451-1g |
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 95%+ | 1g |
$549.0 | 2023-09-07 | |
| Life Chemicals | F1907-1451-2.5g |
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 95%+ | 2.5g |
$1098.0 | 2023-09-07 | |
| Life Chemicals | F1907-1451-5g |
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 95%+ | 5g |
$1647.0 | 2023-09-07 | |
| Life Chemicals | F1907-1451-10g |
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid |
1192933-27-9 | 95%+ | 10g |
$2306.0 | 2023-09-07 |
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
Introduction to 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1192933-27-9)
4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1192933-27-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[3,2-b]pyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the methoxyethyl and methyl substituents, contribute to its distinct chemical properties and biological activities.
The chemical structure of 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid consists of a furan ring fused with a pyrrole ring, forming a furo[3,2-b]pyrrole core. The presence of the carboxylic acid group at the 5-position and the methoxyethyl substituent at the 4-position imparts specific functional properties to the molecule. These structural elements are crucial for its interactions with biological targets and its potential pharmacological effects.
Recent studies have explored the biological activities of 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases.
In addition to its anti-inflammatory effects, 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid has also shown promise as an antioxidant agent. Research has indicated that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders.
The pharmacokinetic profile of 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid has been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it a promising candidate for further drug development. Preclinical studies in animal models have demonstrated its safety and efficacy in reducing inflammation and oxidative stress.
The synthetic route for the preparation of 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the furo[3,2-b]pyrrole core through a cyclization reaction and subsequent functionalization to introduce the methoxyethyl and methyl substituents. The carboxylic acid group can be introduced via esterification followed by hydrolysis or through direct carboxylation methods.
In conclusion, 4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1192933-27-9) is a promising compound with diverse biological activities, including anti-inflammatory and antioxidant properties. Its favorable pharmacokinetic profile and synthetic accessibility make it an attractive candidate for further research and potential therapeutic applications. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.
1192933-27-9 (4-(2-methoxyethyl)-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)